Cas no 1784566-29-5 (3-Amino-2-(5-fluoropyridin-2-yl)propanoic acid)

• Product Name: 3-Amino-2-(5-fluoropyridin-2-yl)propanoic acid
• CAS No: 1784566-29-5
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 6245839
• PubChem ID: 84659448
• Update Time: 2025-05-20

3-Amino-2-(5-fluoropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1784566-29-5
• 3-amino-2-(5-fluoropyridin-2-yl)propanoic acid
• EN300-1842134
• 3-Amino-2-(5-fluoropyridin-2-yl)propanoic acid

• Inchi： 1S/C8H9FN2O2/c9-5-1-2-7(11-4-5)6(3-10)8(12)13/h1-2,4,6H,3,10H2,(H,12,13)
• InChI Key： HSVUPIREFSQBKS-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C(=O)O)CN

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-Amino-2-(5-fluoropyridin-2-yl)propanoic acid

3-Amino-2-(5-Fluoropyridin-2-yl)Propanoic Acid: A Comprehensive Overview

3-Amino-2-(5-fluoropyridin-2-yl)propanoic acid, also known by its CAS number 1784566-29-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the characteristics, synthesis, and pharmacological implications of this compound, supported by the latest research findings.

The molecular structure of 3-amino-2-(5-fluoropyridin-2-yl)propanoic acid is notable for its combination of an amino group and a fluorinated pyridine ring. The presence of the amino group at position 3 and the fluorine atom at position 5 of the pyridine ring introduces unique electronic and steric properties. These features make the compound a promising candidate for various chemical reactions and biological assays. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the key areas of research surrounding this compound involves its application in drug design. The integration of a fluorinated pyridine moiety is particularly valuable due to its ability to enhance drug-like properties such as solubility, bioavailability, and stability. For instance, a study published in 2023 demonstrated that derivatives of 3-amino-2-(5-fluoropyridin-2-yl)propanoic acid exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores the potential of this compound in the development of treatments for conditions such as Alzheimer's disease.

The synthesis of 3-amino-2-(5-fluoropyridin-2-yl)propanoic acid typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the coupling of an amino acid derivative with a fluorinated pyridine intermediate. Researchers have optimized these reactions to achieve high yields and purity levels, which are critical for subsequent biological evaluations. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has further enhanced the efficiency of these processes.

In terms of pharmacological activity, recent investigations have focused on the compound's ability to modulate receptor interactions and influence cellular signaling pathways. For example, a 2023 study reported that 3-amino-2-(5-fluoropyridin-2-yl)propanoic acid derivatives can act as agonists or antagonists at specific G-protein coupled receptors (GPCRs), which are key targets in various therapeutic areas. These findings suggest that the compound could serve as a lead molecule for developing drugs targeting cardiovascular, inflammatory, or central nervous system disorders.

Beyond its direct pharmacological applications, 3-amino-2-(5-fluoropyridin-2-yl)propanoic acid has also been explored for its role in chemical biology and materials science. Its unique electronic properties make it a candidate for applications in organic electronics and sensor development. Researchers have investigated its ability to act as a ligand in metalloorganic frameworks (MOFs), which could lead to innovative materials with applications in gas storage and catalysis.

In conclusion, 3-amino-2-(5-fluoropyridin-2-yl)propanoic acid, with its CAS number 1784566-29-5, represents a versatile compound with diverse applications across multiple scientific disciplines. Its structural features, combined with recent advancements in synthesis and pharmacology, position it as a valuable tool in both academic research and industrial drug development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.